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Compound of Interest

Compound Name: COH000

Cat. No.: B15572618 Get Quote

Essential protocols for the safe handling, storage, and disposal of COH000, a potent SUMO E1

inhibitor, are critical for ensuring laboratory safety and maintaining experimental integrity. This

guide provides immediate, procedural, and step-by-step information for researchers, scientists,

and drug development professionals.

COH000 is an allosteric, covalent, and irreversible inhibitor of the SUMO-activating enzyme

(E1), a key player in cellular processes.[1] Its use in research, particularly in the context of

cancer studies, necessitates stringent adherence to safety protocols to mitigate potential

hazards. While a specific Safety Data Sheet (SDS) for COH000 is not publicly available, this

guide synthesizes safety information from analogous research compounds and supplier

recommendations to provide a comprehensive operational plan.

Immediate Safety and Handling Protocols
Personal Protective Equipment (PPE) is the first line of defense against accidental exposure.

All handling of COH000, in both solid and solution form, must be conducted in a certified

chemical fume hood. The following PPE is mandatory:
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PPE Category Specification Rationale

Hand Protection

Nitrile or other chemically

resistant gloves. Double

gloving is highly

recommended.

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and aerosols.

Body Protection

A fully buttoned lab coat,

preferably disposable or

designated for hazardous

material handling.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

is necessary if there is a risk of

aerosolization or if handling

the powder outside of a

certified chemical fume hood.

Prevents inhalation of the

compound.

Emergency procedures must be clearly understood by all personnel working with COH000. In

the event of accidental exposure, immediate and appropriate action is crucial:
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Exposure Route Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove all contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen and seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Operational Plan: From Receipt to Disposal
A systematic approach to the entire lifecycle of COH000 in the laboratory minimizes risks and

ensures regulatory compliance.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks. COH000 is typically a solid

powder. Store the compound in a tightly sealed, clearly labeled container in a secure,

designated chemical storage area. Recommended storage conditions are as follows:

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 2 years

-20°C 1 year
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Solution Preparation
All solution preparation must be performed in a certified chemical fume hood, adhering to the

PPE requirements outlined above.

Ensure all necessary PPE is correctly worn.

Carefully weigh the required amount of COH000 powder. Avoid creating dust.

Slowly add the desired solvent to the powder to avoid aerosolization. COH000 is soluble in

DMSO.

Gently mix until the solid is completely dissolved. Ultrasonic agitation may be necessary.

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
All waste materials contaminated with COH000, including empty containers, used PPE, and

solutions, must be treated as hazardous chemical waste.

Segregate COH000 waste from other laboratory waste streams.

Collect all contaminated materials in a designated, sealed, and clearly labeled hazardous

waste container.

Dispose of the hazardous waste in accordance with all local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for the safe handling of COH000 from receipt

to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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